Cas no 2580191-20-2 (Methyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate)

Methyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate is a chiral cyclobutane derivative featuring both an amino and a trifluoromethyl group, which impart unique steric and electronic properties. The rigid cyclobutane scaffold enhances conformational stability, making it valuable in medicinal chemistry and agrochemical applications. The trifluoromethyl group improves metabolic stability and lipophilicity, while the amino functionality allows for further derivatization. Its stereospecific (1s,3s) configuration ensures precise interactions in enantioselective synthesis. This compound serves as a versatile intermediate for developing bioactive molecules, particularly in the design of protease inhibitors and other therapeutics targeting rigid binding sites. Its synthetic utility is further enhanced by the ester group, facilitating downstream modifications.
Methyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate structure
2580191-20-2 structure
Product Name:Methyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate
CAS No:2580191-20-2
MF:C7H10F3NO2
MW:197.155012607574
CID:5658399
PubChem ID:165887530
Update Time:2025-10-28

Methyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-27726934
    • 2580191-20-2
    • methyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate
    • Methyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate
    • Inchi: 1S/C7H10F3NO2/c1-13-5(12)6(7(8,9)10)2-4(11)3-6/h4H,2-3,11H2,1H3
    • InChI Key: QRMRJQOSITWATB-UHFFFAOYSA-N
    • SMILES: FC(C1(C(=O)OC)CC(C1)N)(F)F

Computed Properties

  • Exact Mass: 197.06636305g/mol
  • Monoisotopic Mass: 197.06636305g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 52.3Ų

Methyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27726934-0.05g
methyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate
2580191-20-2 95.0%
0.05g
$1737.0 2025-03-19
Enamine
EN300-27726934-0.1g
methyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate
2580191-20-2 95.0%
0.1g
$1819.0 2025-03-19
Enamine
EN300-27726934-0.25g
methyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate
2580191-20-2 95.0%
0.25g
$1902.0 2025-03-19
Enamine
EN300-27726934-0.5g
methyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate
2580191-20-2 95.0%
0.5g
$1984.0 2025-03-19
Enamine
EN300-27726934-1.0g
methyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate
2580191-20-2 95.0%
1.0g
$2068.0 2025-03-19
Enamine
EN300-27726934-2.5g
methyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate
2580191-20-2 95.0%
2.5g
$4052.0 2025-03-19
Enamine
EN300-27726934-5.0g
methyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate
2580191-20-2 95.0%
5.0g
$5995.0 2025-03-19
Enamine
EN300-27726934-10.0g
methyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate
2580191-20-2 95.0%
10.0g
$8889.0 2025-03-19
Enamine
EN300-27726934-1g
methyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate
2580191-20-2
1g
$2068.0 2023-09-10
Enamine
EN300-27726934-5g
methyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate
2580191-20-2
5g
$5995.0 2023-09-10

Additional information on Methyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate

Methyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate: A Comprehensive Overview

The compound Methyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate, identified by the CAS number 2580191-20-2, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activity. The molecule consists of a cyclobutane ring, which is a four-membered carbon ring, substituted with an amino group at the 3-position and a trifluoromethyl group at the 1-position. Additionally, the carboxylate group at the 1-position is esterified with a methyl group, contributing to the molecule's stability and reactivity.

The synthesis of this compound involves a series of precise chemical reactions, including nucleophilic substitutions, reductions, and esterifications. Researchers have employed various strategies to optimize the synthesis process, ensuring high yields and purity. The use of chiral catalysts has been particularly effective in controlling the stereochemistry of the molecule, which is crucial for its biological activity. Recent advancements in asymmetric catalysis have enabled the production of enantiomerically pure samples of this compound, making it a valuable tool in drug discovery and development.

The structural uniqueness of Methyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate lies in its cyclobutane ring system. Cyclobutanes are known for their strained ring structure, which imparts unique electronic and steric properties to the molecule. The presence of the trifluoromethyl group further enhances these properties by introducing electron-withdrawing effects and increasing the molecule's lipophilicity. This combination makes the compound highly versatile in its applications.

In terms of biological activity, this compound has shown promising results in preliminary studies as a potential therapeutic agent. Its ability to interact with specific biological targets, such as enzymes or receptors, has been explored in various contexts. For instance, researchers have investigated its potential as an inhibitor of certain proteases involved in disease pathways. The amino group at the 3-position plays a critical role in these interactions, acting as a hydrogen bond donor or acceptor depending on the target protein's requirements.

The trifluoromethyl group at the 1-position contributes significantly to the compound's pharmacokinetic properties. Fluorinated compounds are often favored in drug design due to their improved bioavailability and metabolic stability. The methyl ester group further enhances these properties by increasing the molecule's solubility and absorption rate in biological systems.

Recent studies have also explored the use of Methyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate in materials science applications. Its rigid cyclobutane structure makes it an attractive candidate for use in polymer synthesis or as a building block for advanced materials with tailored mechanical properties.

In conclusion, Methyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate is a multifaceted compound with significant potential across various fields. Its unique structure, coupled with its versatile chemical properties, positions it as a valuable asset in both academic research and industrial applications. As ongoing research continues to uncover new insights into its capabilities, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.